Cas no 61626-04-8 (2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate)

2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate structure
61626-04-8 structure
Product Name:2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate
CAS No:61626-04-8
MF:C7H12N2O3
MW:172.181781768799
CID:472314
PubChem ID:71394016
Update Time:2025-04-19

2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoxazolo[4,5-d]azepin-3(4H)-one, 5,6,7,8-tetrahydro-, monohydrate
    • 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one,hydrate
    • DTXSID80815750
    • 61626-04-8
    • 5,6,7,8-Tetrahydro-2H-[1,2]oxazolo[4,5-d]azepin-3(4H)-one--water (1/1)
    • Inchi: 1S/C7H10N2O2.H2O/c10-7-5-1-3-8-4-2-6(5)11-9-7;/h8H,1-4H2,(H,9,10);1H2
    • InChI Key: OEMIWJXAJHDESF-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(N1)=O)CCNCC2.O

Computed Properties

  • Exact Mass: 172.08486
  • Monoisotopic Mass: 172.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.4Ų

Experimental Properties

  • PSA: 81.86
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